Smoothened Agonist, HCl
Smoothened Agonist, HCl
Novel potent Smo agonist, activating Hedgehog signaling; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
364590-63-6
VCID:
VC0005964
InChI:
InChI=1S/C28H28ClN3OS.2ClH.H2O/c1-30-22-9-11-23(12-10-22)32(28(33)27-26(29)24-7-2-3-8-25(24)34-27)18-19-5-4-6-21(17-19)20-13-15-31-16-14-20;;;/h2-8,13-17,22-23,30H,9-12,18H2,1H3;2*1H;1H2
SMILES:
CNC1CCC(CC1)N(CC2=CC(=CC=C2)C3=CC=NC=C3)C(=O)C4=C(C5=CC=CC=C5S4)Cl.O.Cl.Cl
Molecular Formula:
C28H32Cl3N3O2S
Molecular Weight:
581.0 g/mol
Smoothened Agonist, HCl
CAS No.: 364590-63-6
Cat. No.: VC0005964
Molecular Formula: C28H32Cl3N3O2S
Molecular Weight: 581.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Novel potent Smo agonist, activating Hedgehog signaling; High Quality Biochemicals for Research Uses |
|---|---|
| CAS No. | 364590-63-6 |
| Molecular Formula | C28H32Cl3N3O2S |
| Molecular Weight | 581.0 g/mol |
| IUPAC Name | 3-chloro-N-[4-(methylamino)cyclohexyl]-N-[(3-pyridin-4-ylphenyl)methyl]-1-benzothiophene-2-carboxamide;hydrate;dihydrochloride |
| Standard InChI | InChI=1S/C28H28ClN3OS.2ClH.H2O/c1-30-22-9-11-23(12-10-22)32(28(33)27-26(29)24-7-2-3-8-25(24)34-27)18-19-5-4-6-21(17-19)20-13-15-31-16-14-20;;;/h2-8,13-17,22-23,30H,9-12,18H2,1H3;2*1H;1H2 |
| Standard InChI Key | IYXUQUYRWPGIQL-UHFFFAOYSA-N |
| SMILES | CNC1CCC(CC1)N(CC2=CC(=CC=C2)C3=CC=NC=C3)C(=O)C4=C(C5=CC=CC=C5S4)Cl.O.Cl.Cl |
| Canonical SMILES | CNC1CCC(CC1)N(CC2=CC(=CC=C2)C3=CC=NC=C3)C(=O)C4=C(C5=CC=CC=C5S4)Cl.O.Cl.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator